Cas no 1804725-83-4 (Ethyl 2-(fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate)

Ethyl 2-(fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate is a fluorinated pyridine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a trifluoromethoxy group, enhancing lipophilicity and metabolic stability, while the fluoromethyl and hydroxy groups contribute to reactivity and binding interactions. The ethyl ester moiety improves solubility in organic solvents, facilitating synthetic modifications. This compound is valuable as an intermediate in the development of bioactive molecules, particularly those targeting CNS or enzyme inhibition pathways. Its unique substitution pattern offers versatility in medicinal chemistry, enabling precise structural tuning for optimized pharmacokinetic properties. Careful handling is advised due to the presence of reactive functional groups.
Ethyl 2-(fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate structure
1804725-83-4 structure
Product Name:Ethyl 2-(fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate
CAS No:1804725-83-4
MF:C11H11F4NO4
MW:297.202957391739
CID:4831095
Update Time:2025-05-20

Ethyl 2-(fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate
    • Inchi: 1S/C11H11F4NO4/c1-2-19-9(17)3-6-7(4-12)16-5-8(10(6)18)20-11(13,14)15/h5H,2-4H2,1H3,(H,16,18)
    • InChI Key: HJACWOHXGYJMHR-UHFFFAOYSA-N
    • SMILES: FCC1=C(C(C(=CN1)OC(F)(F)F)=O)CC(=O)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 468
  • XLogP3: 1.8
  • Topological Polar Surface Area: 64.599

Ethyl 2-(fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029096802-1g
Ethyl 2-(fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate
1804725-83-4 97%
1g
$1,460.20 2022-04-01

Additional information on Ethyl 2-(fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate

Comprehensive Guide to Ethyl 2-(fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804725-83-4)

Ethyl 2-(fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804725-83-4) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a fluoromethyl and trifluoromethoxy moiety, which enhance its reactivity and biological activity. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery and crop protection.

The molecular structure of Ethyl 2-(fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate makes it a valuable intermediate in synthetic chemistry. The presence of fluorine atoms contributes to its metabolic stability and bioavailability, key factors in modern medicinal chemistry. Recent studies highlight its role in developing novel enzyme inhibitors and receptor modulators, addressing current challenges in treating chronic diseases.

In the agrochemical sector, Ethyl 2-(fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate shows promise as a precursor for next-generation pesticides. The trifluoromethoxy group enhances pesticidal activity while maintaining environmental safety standards. This aligns with the growing demand for sustainable crop protection solutions, a hot topic in agricultural biotechnology.

From a synthetic perspective, the ethyl acetate ester group in this compound offers versatile modification opportunities. Chemists can easily hydrolyze or transesterify this group to create diverse derivatives for structure-activity relationship studies. This flexibility makes CAS No. 1804725-83-4 particularly valuable for combinatorial chemistry approaches in drug discovery pipelines.

The pharmaceutical industry shows particular interest in pyridine-3-acetate derivatives like this compound due to their potential CNS activity. Preliminary research suggests possible applications in neurological disorders, though extensive clinical studies are needed. This aligns with current healthcare trends focusing on neurodegenerative disease treatments.

Quality control of Ethyl 2-(fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate requires advanced analytical techniques. HPLC and LC-MS methods are typically employed to ensure purity, especially important for pharmaceutical-grade material. The compound's stability under various storage conditions is another critical consideration for industrial applications.

Market analysis indicates growing demand for fluorinated pyridine compounds like CAS No. 1804725-83-4. The global market for fluorinated pharmaceuticals is projected to expand significantly, driven by their enhanced efficacy and patentability. This compound's unique structure positions it well in this competitive landscape.

Environmental considerations for Ethyl 2-(fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate include proper waste management during synthesis. While not classified as hazardous, responsible handling practices are recommended. The compound's biodegradation profile is currently under investigation as part of green chemistry initiatives.

Regulatory status of this compound varies by region, but it generally falls under standard chemical regulations. Researchers should consult local guidelines before using 1804725-83-4 in commercial applications. Proper documentation and safety data sheets are essential for compliance with international chemical management protocols.

Future research directions for Ethyl 2-(fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate include exploring its potential in combination therapies and nanotechnology applications. The compound's molecular architecture suggests possible uses in drug delivery systems, particularly for targeted therapies in precision medicine.

Synthetic accessibility of Ethyl 2-(fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate continues to improve with advances in fluorination techniques. Recent developments in continuous flow chemistry have shown promise for scaling up production while maintaining cost-effectiveness and purity standards.

Academic interest in CAS No. 1804725-83-4 has grown steadily, with multiple research groups investigating its fundamental properties. The compound serves as an excellent case study for understanding fluorine effects in heterocyclic chemistry, a topic of increasing importance in modern organic synthesis.

Commercial availability of Ethyl 2-(fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate has expanded in recent years, with several specialty chemical suppliers offering custom synthesis services. Pricing trends reflect the compound's growing importance in research and development pipelines across multiple industries.

In conclusion, Ethyl 2-(fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804725-83-4) represents an important building block in contemporary chemical research. Its unique structural features and versatile applications position it as a valuable tool for addressing current challenges in pharmaceuticals, agriculture, and materials science.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.